Cas no 2137998-29-7 (3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2137998-29-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 6313329
• PubChem ID: 165779875
• Update Time: 2025-11-06

3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
• EN300-1105343
• 2137998-29-7

• Inchi： 1S/C11H9BrN2O/c1-8-3-2-4-10(5-8)14-6-9(7-15)11(12)13-14/h2-7H,1H3
• InChI Key： CADZLABVPLAHAB-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN(C2C=CC=C(C)C=2)N=1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2137998-29-7)

In the realm of organic chemistry and pharmaceutical research, 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2137998-29-7) has emerged as a compound of significant interest. This pyrazole derivative is widely recognized for its versatile applications in medicinal chemistry, agrochemicals, and material science. The compound's unique structural features, including the bromo substituent and aldehyde functional group, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing demand for heterocyclic compounds like 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde is driven by their role in addressing modern health challenges. For instance, the compound's pyrazole core is a common motif in FDA-approved drugs, such as Celecoxib, which targets COX-2 enzymes. This connection to well-known therapeutics has sparked curiosity about its broader pharmacological applications. Recent studies have also highlighted its potential in cancer research, where modified pyrazole derivatives exhibit promising activity against tumor cells. Such findings align with the current focus on precision medicine and targeted therapies, making this compound a hot topic in scientific discussions.

From a synthetic perspective, CAS No. 2137998-29-7 offers several advantages. Its aldehyde group serves as a reactive handle for further functionalization, enabling the creation of diverse chemical libraries. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential. Moreover, the 3-methylphenyl moiety enhances the compound's lipophilicity, improving its bioavailability—a critical factor in drug design. These attributes explain why the compound frequently appears in patents related to small-molecule therapeutics and agrochemical innovations.

Environmental and sustainability considerations are also shaping the discourse around 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde. As industries strive to adopt green chemistry principles, researchers are investigating eco-friendly synthesis routes for this compound. Catalytic methods and solvent-free reactions are gaining traction, reducing waste and energy consumption. This aligns with the broader trend toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking to balance efficiency with environmental responsibility.

In analytical chemistry, the characterization of CAS No. 2137998-29-7 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate structural confirmation, which are vital for downstream applications. The compound's stability under various conditions further underscores its utility in long-term studies. For those exploring structure-activity relationships (SAR), this reliability is indispensable.

The commercial availability of 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde has expanded its accessibility to academic and industrial labs. Suppliers often highlight its role as a building block for custom synthesis, catering to the rising demand for tailored molecular solutions. This trend reflects the shift toward personalized medicine and specialty chemicals, where bespoke compounds play a pivotal role.

Looking ahead, the compound's potential in neuroscience and infectious disease research is an area ripe for exploration. Preliminary data suggest that pyrazole derivatives may modulate neurotransmitter systems or exhibit antimicrobial properties. Such possibilities resonate with global health priorities, including the fight against antimicrobial resistance (AMR) and neurodegenerative disorders like Alzheimer's disease.

In summary, 3-bromo-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2137998-29-7) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with ongoing research into its biological and chemical properties, ensure its relevance in contemporary science. For those navigating the evolving landscape of drug discovery and material science, this compound represents both a tool and a testament to the power of molecular design.